Cas no 83935-62-0 (1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-)
83935-62-0 structure
Product Name:1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-
CAS No:83935-62-0
MF:C15H19NO6
MW:309.31446480751
CID:725861
PubChem ID:2724530
Update Time:2025-04-19
1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-
- 17-isocyanato-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- 4'-ISOCYANATOBENZO-15-CROWN-5
- 4'-isocyanatobenzo-15-crown-5, AldrichCPR
- DTXSID70369151
- 83935-62-0
- SCHEMBL21124236
-
- Inchi: 1S/C15H19NO6/c17-12-16-13-1-2-14-15(11-13)22-10-8-20-6-4-18-3-5-19-7-9-21-14/h1-2,11H,3-10H2
- InChI Key: YJNIAJAKNITJDO-UHFFFAOYSA-N
- SMILES: O1CCOCCOC2C=CC(=CC=2OCCOCC1)N=C=O
Computed Properties
- Exact Mass: 309.12100
- Monoisotopic Mass: 309.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.2039 (rough estimate)
- Melting Point: 35-39 °C
- Boiling Point: 449.6°C (rough estimate)
- Flash Point: 202.6°C
- Refractive Index: 1.5080 (estimate)
- PSA: 75.58000
- LogP: 1.47490
- Solubility: Not available
1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato- Security Information
1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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